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This guide provides a comprehensive technical overview of 1-aminoanthraquinone, a pivotal

chemical intermediate in the synthesis of a wide array of dyes and pharmaceutically relevant

molecules. Intended for researchers, chemists, and professionals in drug development, this

document delves into the core chemical identifiers, physicochemical properties, synthesis

methodologies, key reactions, and safety protocols associated with this compound.

Introduction: The Significance of 1-
Aminoanthraquinone
1-Aminoanthraquinone (1-AAQ) is an aromatic organic compound characterized by an amino

group substituted on the anthraquinone framework.[1] This seemingly simple modification

imparts a rich chemistry to the molecule, making it a cornerstone for the production of

numerous anthraquinone-based dyes, including vat, disperse, and acid dyes.[2][3] Its

derivatives are integral to the coloration of textiles and have also found applications in the

development of advanced materials and as intermediates in the synthesis of biologically active

compounds.[3][4] The specific positioning of the amino group at the C-1 position is crucial, as it

dictates the chromophoric properties and reactivity of the molecule, leading to a distinct class of

colorants. This guide aims to provide a detailed exploration of 1-AAQ, from its fundamental

properties to its industrial synthesis and applications, offering valuable insights for its effective

utilization in research and manufacturing.
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Chemical Identity and Physicochemical Properties
A thorough understanding of a chemical's identity and physical characteristics is paramount for

its safe and effective handling and application. This section outlines the key identifiers and

physicochemical properties of 1-aminoanthraquinone.

Chemical Identifiers
Accurate identification of a chemical compound is the foundation of scientific research and

industrial application. The following table summarizes the primary chemical identifiers for 1-
aminoanthraquinone.

Identifier Value Source(s)

CAS Number 82-45-1 [5]

IUPAC Name 1-aminoanthracene-9,10-dione [5]

Molecular Formula C₁₄H₉NO₂ [5]

Molecular Weight 223.23 g/mol [5]

InChI

InChI=1S/C14H9NO2/c15-11-

7-3-6-10-12(11)14(17)9-5-2-1-

4-8(9)13(10)16/h1-7H,15H2

[5]

InChIKey
KHUFHLFHOQVFGB-

UHFFFAOYSA-N
[5]

Canonical SMILES
C1=CC=C2C(=C1)C(=O)C3=C

(C2=O)C(=CC=C3)N
[5]

PubChem CID 6710 [5]

EINECS Number 201-423-5 [6]

RTECS Number CB5075000 [2]

Physicochemical Properties
The physical and chemical properties of 1-aminoanthraquinone dictate its behavior in various

chemical processes and its suitability for different applications.
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Property Value Source(s)

Appearance
Ruby-red solid; Dark red to

brown crystalline powder
[5]

Melting Point 253-255 °C [6]

Boiling Point 464.9 °C at 760 mmHg [5]

Solubility

Practically insoluble in water.

Freely soluble in alcohol,

benzene, chloroform, ether,

and glacial acetic acid.

[1][6]

Density 1.4 g/cm³ [5]

Vapor Pressure 8.04 x 10⁻⁹ mmHg at 25 °C [5]

logP 3.2 [5]

Synthesis of 1-Aminoanthraquinone
The industrial production of 1-aminoanthraquinone is primarily achieved through two well-

established routes: the reduction of 1-nitroanthraquinone and the amination of anthraquinone-

1-sulfonic acid. The choice of method is often dictated by factors such as raw material

availability, cost, and environmental considerations.

Industrial Synthesis Methodologies
The following diagrams illustrate the two primary industrial pathways for the synthesis of 1-
aminoanthraquinone.
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Route 1: Reduction of 1-Nitroanthraquinone

Anthraquinone 1-Nitroanthraquinone
Nitration (HNO₃/H₂SO₄)

1-Aminoanthraquinone
Reduction (e.g., NaHS)

Route 2: Amination of Anthraquinone-1-sulfonic acid

Anthraquinone Anthraquinone-1-sulfonic acid
Sulfonation (H₂SO₄/Hg catalyst)

1-Aminoanthraquinone
Amination (NH₃)

Click to download full resolution via product page

Caption: Industrial synthesis of 1-Aminoanthraquinone via sulfonation and subsequent

amination.

The reduction of 1-nitroanthraquinone is often favored due to its high chemo- and

regioselectivity, particularly when using reagents like sodium hydrosulfide (NaHS) in an

aqueous medium, which presents a greener and scalable protocol. [7]The amination of

anthraquinone-1-sulfonic acid, while effective, has raised environmental concerns due to the

use of a mercury catalyst in the sulfonation step. [8]

Detailed Experimental Protocol: Laboratory-Scale
Synthesis from 1-Nitroanthraquinone
This protocol describes a laboratory-scale synthesis of 1-aminoanthraquinone by the

reduction of 1-nitroanthraquinone using sodium hydrosulfide.

Materials:

1-Nitroanthraquinone

Sodium hydrosulfide (NaHS)
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Water

Ethanol

Standard laboratory glassware (three-necked flask, condenser, dropping funnel, etc.)

Heating mantle

Stirring apparatus

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a condenser,

and a dropping funnel, prepare a slurry of 1-nitroanthraquinone in water.

Reagent Addition: While stirring the slurry, heat the mixture to 90-95 °C. Prepare an aqueous

solution of sodium hydrosulfide and add it dropwise to the reaction mixture over a period of

1-2 hours, maintaining the temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) until the starting material is consumed.

Work-up: After the reaction is complete, cool the mixture to room temperature. The solid

product is collected by filtration and washed thoroughly with hot water to remove any

inorganic salts.

Purification: The crude 1-aminoanthraquinone can be purified by recrystallization from a

suitable solvent, such as ethanol, to yield ruby-red crystals.

Causality: The use of sodium hydrosulfide as the reducing agent is effective for the selective

reduction of the nitro group to an amino group without affecting the anthraquinone core. The

reaction is carried out in water, which is an environmentally benign solvent. The dropwise

addition of the reducing agent helps to control the exothermic nature of the reaction.

Key Reactions and Applications in Dye Synthesis
1-Aminoanthraquinone serves as a versatile precursor for a wide range of anthraquinone

dyes. Its primary amino group is readily functionalized, allowing for the introduction of various
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substituents to tune the color and properties of the final dye molecule.

Synthesis of Bromamine Acid
A crucial intermediate derived from 1-aminoanthraquinone is 1-amino-4-bromoanthraquinone-

2-sulfonic acid, commonly known as Bromamine Acid. [9][10]This compound is a key building

block for many acid and reactive dyes. [3]

1-Aminoanthraquinone 1-Aminoanthraquinone-2-sulfonic acidSulfonation (H₂SO₄ or ClSO₃H) Bromamine AcidBromination (Br₂)

1-Aminoanthraquinone 1-Amino-2,4-dibromoanthraquinoneBromination 1-Amino-2-bromo-4-hydroxyanthraquinoneHydrolysis Disperse Red 60Condensation with Phenol

Click to download full resolution via product page

Caption: Synthesis of Disperse Red 60 starting from 1-Aminoanthraquinone.

Synthesis of Acid Dyes: Acid Blue 25
Acid dyes are water-soluble anionic dyes used for dyeing protein fibers like wool and silk, as

well as synthetic polyamides. Acid Blue 25 is synthesized from Bromamine Acid, which is

derived from 1-aminoanthraquinone.

[11][12]Reaction Scheme: Bromamine Acid is condensed with aniline in the presence of a

copper catalyst to yield Acid Blue 25.

[11]#### 4.4. Synthesis of Vat Dyes

1-Aminoanthraquinone is also a key component in the synthesis of certain vat dyes, which

are known for their excellent fastness properties on cellulosic fibers. For example, it can be

reacted with brominated dibenzanthrone to produce grey or black vat dyes.

[13]### 5. Analytical Methods

The purity and characterization of 1-aminoanthraquinone are crucial for its use in synthesis.

High-performance liquid chromatography (HPLC) is a common analytical technique for this

purpose.
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HPLC Analysis Protocol
Column: Reversed-phase C18 column (e.g., 100 x 4.6 mm, 3.5 µm particle size). [14]Mobile

Phase: Isocratic elution with a mixture of acetonitrile and 0.1% aqueous formic acid (50:50 v/v).

[14]Detection: UV detector at 230 nm. [14]Flow Rate: 1.0 mL/min. Injection Volume: 10 µL.

This method allows for the separation and quantification of 1-aminoanthraquinone and can be

adapted for the analysis of its metabolites in biological samples.

[14]### 6. Spectral Data

Spectroscopic data is essential for the structural elucidation and confirmation of 1-
aminoanthraquinone.

¹H NMR: The proton NMR spectrum provides information about the hydrogen atoms in the

molecule. *[1][15] IR Spectroscopy: The infrared spectrum reveals the functional groups

present, such as the N-H stretches of the amino group and the C=O stretches of the quinone

moiety. *[16] UV-Vis Spectroscopy: The UV-Visible spectrum shows the electronic transitions

within the molecule, which are responsible for its color.

[17][18]### 7. Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 1-
aminoanthraquinone.

Hazards: It may cause skin, eye, and respiratory tract irritation. T[19]here is limited evidence

of a carcinogenic effect. *[19] Personal Protective Equipment (PPE): Wear appropriate

protective gloves, clothing, and eye/face protection. *[19] Handling: Use in a well-ventilated

area. Avoid breathing dust. Wash hands thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as

strong oxidizing agents.

[19]A comprehensive review of the material safety data sheet (MSDS) is essential before

working with 1-aminoanthraquinone.

Conclusion
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1-Aminoanthraquinone remains a chemical of significant industrial importance, primarily due

to its role as a versatile intermediate in the synthesis of a vast array of anthraquinone-based

dyes. Its rich reactivity, stemming from the presence of the amino group on the anthraquinone

core, allows for the creation of a diverse palette of colors with excellent fastness properties.

While traditional synthesis methods have raised environmental concerns, newer, greener

protocols are being developed to ensure its continued and sustainable production. A thorough

understanding of its chemical properties, synthesis, and reactivity is crucial for researchers and

professionals seeking to leverage this important molecule in the development of new colorants,

materials, and pharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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